methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate

• IUPAC Name: methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate
• InChI: InChI=1S/C10H7ClFNO2/c1-15-10(14)8-4-5-6(11)2-3-7(12)9(5)13-8/h2-4,13H,1H3
• InChI Key: AFOJFVOWJGIYTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=CC(=C2N1)F)Cl
• Molecular Formula: C10H7ClFNO2
• Molecular Weight: 227.62 g/mol

Description

Methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate (MFCI) is an important synthetic intermediate for the production of various organic compounds. It is a heterocyclic compound with a five-membered ring containing three nitrogen atoms and two oxygen atoms. It is a colorless liquid at room temperature and has a melting point of -51°C. It is soluble in a variety of organic solvents and is used in the production of a variety of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

The mechanism of action of methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate is not well understood. However, it is believed to act as a proton donor in the reaction of carboxylic acids with methyl iodide, resulting in the formation of the desired product. It is also believed to act as a catalyst in the reaction, increasing the rate of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate are not well understood. However, it is believed to have some effect on the metabolism of certain compounds, as it has been used in the synthesis of a variety of pharmaceuticals.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate in laboratory experiments include its low cost, its availability in a variety of solvents, and its ease of use. The main limitation is its low melting point, which makes it difficult to use in experiments that require higher temperatures.

Future Directions

For research on methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals and materials for drug delivery. Additionally, further research is needed to develop improved synthesis methods and to develop new applications for methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate.

Synthesis Methods

Methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate can be synthesized by a variety of methods, including the reaction of 4-chloro-7-fluoro-1H-indole-2-carboxylic acid with methyl iodide in aqueous solution. The reaction is carried out in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid, at a temperature of 80-90°C for 1-2 hours. The product is then isolated by extraction with an organic solvent and purified by distillation.

Scientific Research Applications

Methyl 4-chloro-7-fluoro-1H-indole-2-carboxylate has been used in a variety of scientific applications, including in the synthesis of biologically active compounds and in the synthesis of materials for drug delivery. It has been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs, antibiotics, and antifungal agents. It has also been used in the synthesis of materials for drug delivery, such as liposomes and nanoparticles.